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Compound of Interest

Compound Name: 4-Methylcinnamic acid

Cat. No.: B7855434

Get Quote

Introduction

4-Methylcinnamic acid, also known as p-methylcinnamic acid, is an organic compound

belonging to the class of cinnamic acids.[1] These compounds are characterized by a phenyl

group attached to an acrylic acid moiety.[1] Specifically, 4-Methylcinnamic acid features a

methyl group at the para-position (position 4) of the phenyl ring.[1] It serves as a valuable

building block in organic synthesis and has been investigated for its potential biological

activities.[1] This technical guide provides a comprehensive overview of the chemical

properties, synthesis, biological significance, and safety protocols for 4-Methylcinnamic acid,

tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental chemical and physical properties of 4-Methylcinnamic acid are crucial for its

handling, characterization, and application in various experimental settings. These properties

are summarized in the table below.
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Property Value References

CAS Number 1866-39-3 [1][2][3][4]

Molecular Formula C₁₀H₁₀O₂ [1][2][4][5]

Molecular Weight 162.19 g/mol [1][2][3][4]

IUPAC Name
(E)-3-(4-methylphenyl)prop-2-

enoic acid
[1][4]

Synonyms

p-Methylcinnamic acid, trans-

p-Methylcinnamic acid, (E)-3-

(p-Tolyl)acrylic acid

[1]

Appearance
White to light yellow or pale

cream crystalline powder
[1][4][6]

Melting Point 196-202 °C [1][4][6][7]

Solubility Soluble in DMSO [1][8]

SMILES Cc1ccc(cc1)\C=C\C(O)=O [1][4][7]

InChI

1S/C10H10O2/c1-8-2-4-9(5-3-

8)6-7-10(11)12/h2-7H,1H3,

(H,11,12)/b7-6+

[6][7]

Synthesis of 4-Methylcinnamic Acid
A common and efficient method for the synthesis of 4-Methylcinnamic acid is the

Knoevenagel condensation.[1] This reaction involves the base-catalyzed condensation of an

aldehyde or ketone with a compound containing an active methylene group, followed by

decarboxylation.

Experimental Protocol: Knoevenagel Condensation
This protocol describes the synthesis of 4-Methylcinnamic acid from 4-methylbenzaldehyde

and malonic acid.[1]

Materials:
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4-Methylbenzaldehyde

Malonic acid

Pyridine

Piperidine (catalyst)

Ethanol

Hydrochloric acid (HCl)

Procedure:

In a round-bottom flask, dissolve 4-methylbenzaldehyde and malonic acid in ethanol.

Add a catalytic amount of piperidine and a small amount of pyridine to the solution.

Heat the reaction mixture to reflux for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Acidify the mixture with dilute hydrochloric acid to precipitate the crude product.

Filter the precipitate, wash with cold water, and dry.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 4-
Methylcinnamic acid.
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Reactants

Reaction Conditions Process

4-Methylbenzaldehyde

Knoevenagel Condensation

Malonic Acid

Ethanol

Pyridine/Piperidine

Reflux

Acidification (HCl)
Reaction Mixture

Recrystallization
Crude Product

4-Methylcinnamic AcidPure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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